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Compound of Interest
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Cat. No.: B14392000

For researchers, scientists, and drug development professionals, the selection of an
appropriate beta-emitting source is critical for a range of applications, from powering micro-
electromechanical systems (MEMS) to developing novel radiopharmaceuticals. This guide
provides an objective comparison of Promethium-Zinc (PmZn) sources with other common beta
emitters, supported by experimental data and detailed methodologies.

Promethium-147 (Pm-147), when combined with a zinc sulfide (ZnS) phosphor, creates a
radioluminescent source commonly referred to as a PmZn source. The primary function of this
combination is the conversion of beta decay energy into visible light. However, the underlying
beta emission characteristics of Pm-147 are central to its performance in various applications,
including betavoltaic devices where the beta particles are directly converted into electrical
energy. This guide will assess the beta emission efficiency of Pm-147 sources and compare
them against two common alternatives: Nickel-63 (Ni-63) and Strontium-90 (Sr-90).

Comparative Analysis of Beta-Emitting Sources

The selection of a beta-emitting isotope is governed by several key parameters, including half-
life, beta particle energy, and the presence of any accompanying gamma radiation.[1] An ideal
beta source for many applications would have a reasonably long half-life, sufficient beta energy
for the intended purpose without causing significant radiation damage to surrounding materials,
and be a pure beta emitter to minimize shielding requirements.[1]
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Promethium-147

Strontium-90 (Sr-

Property Nickel-63 (Ni-63)

(Pm-147) 90)
Half-life (years) 2.62[2] 100.1[3] 28.91[4]
Maximum Beta

224.5[2] 66.98[5] 546[4]
Energy (keV)
Average Beta Energy

~62[2] ~17.1[6] ~196[7]
(keV)

None (daughter Y-90
o Very weak (0.00285%

Gamma Emission None[3] has weak gamma

at 121 keV)[2]

branching)[4]

Form

Typically Pm20s or
Pm(OH)3[8]

Solid metal or

electroplated film[9]

Typically SrTiOs[10]

Primary Applications

Betavoltaics,
radioluminescent
sources, thickness
gauges[11][12]

Betavoltaics, electron

capture detectors|[3]

Radioisotope
thermoelectric
generators (RTGs),
industrial sources[4]
[10]

Beta Emission Efficiency: A Two-Fold Perspective

The "beta emission efficiency” of a source can be understood in two distinct ways:

e Source Efficiency (n_source): This refers to the fraction of beta particles that escape the

source material itself without being absorbed (self-absorption). This is highly dependent on

the thickness of the radioactive material.

» Conversion Efficiency (n_conversion): This is the efficiency of converting the kinetic energy

of the emitted beta particles into a useful form of energy, such as light (in PmzZn

radioluminescent sources) or electricity (in betavoltaics).

Source Efficiency and the Impact of Self-Absorption

As the thickness of a beta-emitting source increases, the total number of beta decays per unit

time (activity) increases. However, the probability of a beta particle being absorbed within the
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source material also increases.[8] This self-absorption effect leads to an optimal thickness for a
given source material to achieve the maximum output of beta particles.[8]

Simulations, such as those using Monte Carlo N-Particle (MCNP) or Geant4, are instrumental
in determining this optimal thickness and understanding the energy spectrum of the emitted
beta particles.[8][9] For Pm-147 sources, studies suggest that beyond a certain thickness, the
increase in self-absorption negates the benefit of having more radioactive material.[8] A similar
self-absorption phenomenon is observed in Ni-63 sources, though the lower energy of its beta
particles results in a shorter range and thus a thinner optimal source layer.[9]

Optimal Thickness

Typical Source Range
Isotope . . . Notes
Material (simulated/experim
ental)
Dependent on desired
) output (current vs.
Promethium-147 Pm20s3 ~2-5 pm )
voltage in
betavoltaics)
Lower energy betas
Nickel-63 Ni ~1-2 ym are more susceptible
to self-absorption
Thicker layers Higher energy can
Strontium-90 SrTiOs possible due to higher  cause more radiation
energy betas damage to converters

Beta-to-Light Conversion Efficiency in PmZn Sources

In PmZn sources, the emitted beta particles from Pm-147 excite the ZnS phosphor, causing it
to luminesce. The efficiency of this process is a critical performance metric for applications
such as self-luminous paints and safety markers.[11] Experimental studies on Pm-147
activated ZnS phosphors have demonstrated an overall efficiency of converting beta energy to
visible light of up to 21.75%.[13] This is approaching the theoretical maximum light efficiency
for copper-activated zinc sulfide, which is reported to be around 25%.[13]
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Experimental Protocols

Accurate assessment of beta emission efficiency requires rigorous experimental procedures.
Below are detailed methodologies for key experiments.

Measurement of Beta Source Activity using Liquid
Scintillation Counting

This protocol is a standard method for determining the absolute activity of a beta-emitting
source.[8][11][14][15]

Objective: To determine the disintegration rate (activity) of a beta-emitting sample.

Materials:

Liquid Scintillation Counter (LSC)

 Liquid scintillation cocktail (e.g., Ultima Gold)

o Low-background glass or polyethylene vials

» Pipettes and precision balance

» Radioactive standard for efficiency calibration (e.g., a certified 3H or 1*C standard)

o Sample of the beta-emitting source (e.g., a solution containing a known mass of the Pm-147
compound)

Procedure:

o Sample Preparation: a. Accurately weigh a small, representative sample of the beta-emitting
source material. b. Dissolve the sample in a suitable solvent to create a stock solution of
known concentration. c. Pipette a precise aliquot of the stock solution into a liquid scintillation
vial. d. Add the appropriate volume of liquid scintillation cocktail to the vial. e. Prepare a
"blank" vial containing only the cocktail and a "standard" vial with a known activity of a
certified radionuclide.
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e Quench Correction: a. Prepare a series of standards with a known activity and varying
amounts of a quenching agent to create a quench curve. This curve relates the counting
efficiency to a quench-indicating parameter.

o Counting: a. Place the sample, blank, and standard vials into the LSC. b. Set the counting
parameters (e.g., energy window, counting time) appropriate for the isotope being measured.
c. Initiate the counting sequence. The LSC will detect the photons produced by the
interaction of beta particles with the scintillator.

o Data Analysis: a. The LSC software will typically provide the counts per minute (CPM). b.
Subtract the background CPM (from the blank vial) from the sample CPM. c. Using the
qguench curve and the quench parameter of the sample, determine the counting efficiency
(CPM/DPM, where DPM is disintegrations per minute). d. Calculate the activity of the sample
in Becquerels (Bq) or Curies (Ci) from the DPM.

Measurement of Luminous Efficiency of a PmZn Source

This protocol outlines the steps to measure the efficiency of converting beta energy into light.
Objective: To determine the luminous efficiency of a PmZn radioluminescent source.

Materials:

Integrating sphere coupled to a spectrometer or photometer

Calibrated light source for reference

The PmZn source to be tested

Power meter for the calibrated light source (if applicable)

Procedure:

o System Calibration: a. Calibrate the integrating sphere and detector system using a standard
lamp with a known luminous flux.

e Source Placement: a. Place the PmZn source at the center of the integrating sphere.
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o Measurement: a. Measure the total luminous flux (in lumens) of the PmZn source. b. The
spectrometer will also provide the spectral power distribution of the emitted light.

» Calculation of Beta Power: a. Determine the activity (A) of the Pm-147 in the source in Bq
(disintegrations per second) using liquid scintillation counting (Protocol 1). b. Calculate the
total beta power (P_beta) emitted by the source using the formula: P_beta=A* E_avg *
1.602 x 10-13 W, where E_avg is the average beta energy of Pm-147 in keV.

o Luminous Efficacy Calculation: a. The luminous efficacy is the ratio of the measured
luminous flux (in lumens) to the calculated beta power (in watts).

o Overall Energy Conversion Efficiency Calculation: a. Convert the measured luminous flux
(lumens) to radiant power (watts) using the spectral power distribution and the standard
luminosity function. b. The overall energy conversion efficiency is the ratio of the radiant
power of the emitted light to the total beta power emitted by the source.

Visualizing Experimental Workflows

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14392000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

é Source Preparation )

A\
Weigh Sour@
A\ 4
\
o J

Known Volume

Liquid Scintillption Counting

Pipette Aliquot to Vial

4
Add samﬂla@
4

Count in LSC

Y
Obtain Counts Per Minute (CPM)
AN J/

Data Analysis & Efficiency Calculation

Y
Y
Apply Quem@
A4
Calculate Disintegrations Per Minute (DPM)

\
Calculate Source Activity (Bq)
A\
Calculate Source Efficiency (Self-Absorption Model)

/

ity )

<<

Click to download full resolution via product page

Caption: Workflow for determining beta source efficiency.
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Logical Pathway for Source Selection
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Caption: Decision pathway for beta source selection.

Conclusion

The assessment of beta emission efficiency for PmZn sources requires a nuanced
understanding of both the intrinsic properties of the Promethium-147 isotope and the
performance of the entire source-converter system. While Pm-147 offers a good balance of
half-life and beta energy for many applications, its source efficiency is inherently limited by self-
absorption, necessitating careful source fabrication to an optimal thickness. In
radioluminescent applications, PmZn sources demonstrate high beta-to-light conversion
efficiency.

In comparison, Ni-63 provides a significantly longer half-life but with lower energy beta
particles, making it suitable for long-duration, low-power applications where minimal radiation
damage is paramount. Sr-90, with its high-energy beta emissions, is a candidate for higher
power applications, but the potential for radiation damage to converter materials must be
carefully managed. The choice of the optimal beta-emitting source is, therefore, highly
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dependent on the specific requirements of the application, including desired lifetime, power
output, and safety considerations. The experimental protocols provided in this guide offer a
framework for the objective evaluation and comparison of these and other beta-emitting
sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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